Cas no 35098-39-6 (N-(1,3-thiazol-2-yl)propanamide)

N-(1,3-thiazol-2-yl)propanamide structure
35098-39-6 structure
Product Name:N-(1,3-thiazol-2-yl)propanamide
CAS No:35098-39-6
MF:C6H8N2OS
MW:156.205519676208
CID:1468236
PubChem ID:247650
Update Time:2025-04-20

N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-thiazol-2-yl)propanamide
    • NSC62637
    • NCIOpen2_000089
    • AC1Q5NY4
    • propanamide, n-2-thiazolyl-
    • STK155930
    • CTK1C3010
    • AC1L6KPW
    • Propionamide, N-(2-thiazolyl)-
    • N-thiazol-2-yl-propionamide
    • 35098-39-6
    • SGQYBUJEJYXKCH-UHFFFAOYSA-N
    • N-(1,3-Thiazol-2-yl)propanamide #
    • DTXSID30289664
    • NSC-62637
    • DB-344011
    • SCHEMBL175217
    • AKOS002983614
    • Z28173656
    • Inchi: 1S/C6H8N2OS/c1-2-5(9)8-6-7-3-4-10-6/h3-4H,2H2,1H3,(H,7,8,9)
    • InChI Key: SGQYBUJEJYXKCH-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(CC)=O

Computed Properties

  • Exact Mass: 156.03584
  • Monoisotopic Mass: 156.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.283
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.599
  • PSA: 41.99
  • LogP: 1.56460
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